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Compound of Interest

Compound Name: D-(+)-Talose-13C-1

Cat. No.: B15581869 Get Quote

An In-depth Technical Guide to D-(+)-Talose-13C-
1
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of D-(+)-Talose-13C-1, a stable

isotope-labeled rare sugar. It covers its chemical identity, synthesis and purification protocols,

and its applications in metabolic research and drug development, particularly in metabolic flux

analysis.

Chemical Identity and Properties
D-(+)-Talose-13C-1 is an isotopic analog of the rare monosaccharide D-Talose, where the

carbon atom at the C1 position is replaced by its stable isotope, ¹³C. This labeling makes it a

valuable tracer for metabolic studies.
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Identifier Value

CAS Number 83379-36-6[1]

Molecular Formula C₅¹³CH₁₂O₆

Molecular Weight 181.15 g/mol [2]

IUPAC Name
(2S,3S,4S,5R)-2,3,4,5,6-

pentahydroxy(1¹³C)hexanal[2]

InChI
InChI=1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-

8/h1,3-6,8-12H,2H2/t3-,4-,5-,6+/m1/s1/i1+1[2]

InChIKey GZCGUPFRVQAUEE-QXESHIHCSA-N[2]

Canonical SMILES C(--INVALID-LINK--O)O)O">C@HO)O[2]

Synonyms D-talose-1-13C, D-(+)-Talose-13C[2]

Physicochemical Properties
Property Value

Appearance White to off-white solid

Purity Typically ≥99%

Storage Store at -20°C for long-term stability

Solubility Soluble in water

Synthesis and Purification
The synthesis of D-(+)-Talose-13C-1 can be achieved through enzymatic methods, which offer

high specificity and yield. An effective approach is the epimerization of a readily available

labeled precursor, D-Galactose-1-¹³C.

Enzymatic Synthesis from D-Galactose-1-¹³C
This protocol is adapted from the enzymatic conversion of D-galactose to D-talose using

cellobiose 2-epimerase.[3]
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Experimental Protocol:

Enzyme Source: Utilize a recombinant cellobiose 2-epimerase, such as the one from

Rhodothermus marinus (RmCE), for its ability to catalyze the C2 epimerization of galactose

to talose.[3]

Reaction Setup:

Dissolve D-Galactose-1-¹³C in a suitable buffer (e.g., phosphate buffer, pH 6.3).

Add the purified cellobiose 2-epimerase to the substrate solution.

The reaction can be performed at an elevated temperature (e.g., 70°C) to optimize

enzyme activity.[3]

Reaction Monitoring: Monitor the progress of the reaction over time using High-Performance

Liquid Chromatography (HPLC) to determine the ratio of D-Talose-1-¹³C to the remaining D-

Galactose-1-¹³C. A side-product, D-Tagatose-1-¹³C, may also form over prolonged

incubation.[3]

Enzyme Inactivation: Once the desired conversion is achieved (e.g., ~20% yield of talose),

terminate the reaction by heat inactivation of the enzyme.[3]

Purification: Proceed with the purification of D-(+)-Talose-13C-1 from the reaction mixture.
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Enzymatic Synthesis Workflow of D-(+)-Talose-13C-1
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Metabolic Flux Analysis (MFA) Workflow
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Proposed Metabolic Fate of D-Talose
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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